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An In-depth Technical Guide to the Core Atomic and Nuclear Properties of Tellurium-125

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental atomic and

nuclear properties of the stable isotope Tellurium-125 (¹²⁵Te). The information is curated for

professionals in research, science, and drug development who may utilize this isotope in their

work, particularly in applications such as Nuclear Magnetic Resonance (NMR) spectroscopy

and as a tracer in various studies.

Electron Configuration and Basic Atomic Properties
Tellurium (Te), with the atomic number 52, is a metalloid belonging to Group 16 of the periodic

table.[1][2] Its electron configuration determines its chemical behavior and bonding

characteristics.

The ground state electron configuration of a neutral tellurium atom is [Kr] 4d¹⁰ 5s² 5p⁴.[1][3][4]

The outermost six electrons in the 5s and 5p orbitals are its valence electrons, which are

primarily involved in chemical reactions. Tellurium typically exhibits oxidation states of -2, +2,

+4, and +6, with +4 being the most common.[2][3]
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Tellurium-125 is a stable, naturally occurring isotope of tellurium.[1] It is one of eight natural

isotopes of the element.[5][6] A summary of its key atomic and nuclear properties is presented

in the table below.

Property Value

General Properties

Symbol ¹²⁵Te

Atomic Number (Z) 52[5]

Mass Number (A) 125[5]

Neutron Number (N) 73[5]

Isotopic Properties

Atomic Mass 124.9044307 u[5]

Natural Abundance 7.07%[5][7]

Half-life Stable[5][8]

Nuclear Properties

Nuclear Spin (I) 1/2[5][7][9]

Magnetic Dipole Moment (μ) -0.8850(1) μN[10]

Quadrupole Moment 0 barn[5]

Gyromagnetic Ratio (γ) -8.5108404 x 10⁷ rad T⁻¹ s⁻¹[7]

g-factor -1.7770102[5]

NMR Properties

Resonance Frequency 157.984 MHz (at 11.744 T)[11]

Reference Compound Me₂Te (Dimethyl telluride)[9][11]
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The nuclear properties of ¹²⁵Te, particularly its nuclear spin and magnetic moment, are primarily

determined using Nuclear Magnetic Resonance (NMR) spectroscopy.[12] Solid-state ¹²⁵Te

NMR is also a valuable technique for studying inorganic compounds containing tellurium.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that exploits the magnetic properties of

atomic nuclei.[14] For a nucleus to be NMR-active, it must have a non-zero nuclear spin, which

is true for ¹²⁵Te with its spin of 1/2.[9][14]

Methodology for ¹²⁵Te NMR:

Sample Preparation: The tellurium-containing compound of interest is dissolved in a suitable

deuterated solvent. For solid-state NMR, the powdered sample is packed into a rotor.[13][15]

Instrumentation: The sample is placed in a high-field superconducting magnet of an NMR

spectrometer.[14] For solid-state experiments, magic angle spinning (MAS) techniques may

be employed to average out anisotropic interactions and obtain sharper signals.[13]

Data Acquisition: The sample is irradiated with radiofrequency pulses. The nuclei absorb

energy and are excited to a higher energy spin state. When they relax back to the lower

state, they emit a signal that is detected by the spectrometer. For ¹²⁵Te, specific pulse

sequences like the Carr-Purcell-Meiboom-Gill (CPMG) sequence can be used to enhance

signal acquisition, especially in solid-state NMR.[16]

Data Processing and Analysis: The detected signal (a free induction decay, FID) is converted

into a spectrum using a Fourier transform. The resulting spectrum shows peaks at different

chemical shifts, which are characteristic of the chemical environment of the ¹²⁵Te nuclei in

the molecule.[11] The reference standard for ¹²⁵Te chemical shifts is typically dimethyl

telluride (Me₂Te).[11]

The precise measurement of the resonance frequency of ¹²⁵Te in a known magnetic field allows

for the calculation of its gyromagnetic ratio and, subsequently, its magnetic dipole moment.[17]

Below is a generalized workflow for an NMR experiment.
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A generalized workflow for a Nuclear Magnetic Resonance (NMR) experiment.

Applications in Drug Development and Research
While tellurium compounds can be toxic, they also possess therapeutic properties that are

being explored in medicine and drug development.[18][19] Organotellurium compounds have

shown promise as antioxidants and enzyme inhibitors.[19][20] The stable isotope ¹²⁵Te is

crucial for characterizing these compounds using NMR spectroscopy, which helps in

understanding their structure, purity, and behavior in biological systems.

Recent research has explored the use of tellurium-containing polymers as drug carriers.[21]

For instance, they have been investigated for their antibacterial properties to eliminate

intratumoral bacteria, potentially leading to synergistic effects in cancer chemotherapy.[21] The

development of such drug delivery systems relies heavily on analytical techniques like ¹²⁵Te

NMR for characterization.

Furthermore, tellurium-containing compounds are being investigated for various therapeutic

applications:

Immunomodulation: The tellurium-based compound AS101 acts as an immunomodulator

with anti-tumor properties.[22]

Antioxidant Activity: Certain organotellurium compounds exhibit potent antioxidant properties,

with some showing higher glutathione peroxidase-like activity than their selenium analogs.

[20]
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The logical relationship for the application of ¹²⁵Te in drug development is illustrated below.
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The role of ¹²⁵Te NMR in the drug development pipeline for tellurium-based compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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